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Compound of Interest

Compound Name: Diacetyldihydromorphine

Cat. No.: B3343199

Disclaimer: Diacetyldihydromorphine (also known as dihydroheroin) is a potent opiate
derivative classified as a Schedule | controlled substance in the United States.[1][2] Its
handling and disposal are subject to stringent federal and institutional regulations. This guide
provides essential safety and logistical information for researchers, scientists, and drug
development professionals. Always consult and adhere to your institution's specific
Environmental Health & Safety (EH&S) protocols and all applicable federal, state, and local
regulations.

The disposal of Diacetyldihydromorphine is governed by the Drug Enforcement
Administration (DEA) requirement that the substance must be rendered "non-retrievable."[3][4]
This standard ensures that the controlled substance cannot be re-isolated or repurposed after
disposal. The following procedures outline a compliant and safe workflow for laboratory
settings.

Key Disposal Principles

e No Drain or Trash Disposal: Under no circumstances should Diacetyldihydromorphine or
its containers be disposed of in the regular trash, down the sink, or in sharps containers.[5]

[6]

e Segregation is Critical: All waste containing Diacetyldihydromorphine must be segregated
from other chemical or biological waste streams to ensure proper handling and
documentation.[7]
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» Documentation is Mandatory: Stringent record-keeping is required for all controlled
substances, from acquisition to disposal.[3][6] A detailed disposal log must be maintained.

e Two-Person Integrity: The on-site destruction of controlled substances requires that two
authorized employees handle and witness the entire process.[3]

Chemical and Physical Properties

A summary of key quantitative data for Diacetyldihydromorphine is provided below for easy

reference.

Property Value

CAS Registry Number 509-71-7[1][2][8]

Molecular Formula C21H25NOs[8]

Molecular Weight 371.43 g/mol [8]

Melting Point 165-167°CJ[8]

Solubility Slightly soluble in water; Soluble in chloroform,
alcohol, ether.[8]

US Legal Status Schedule | Controlled Substance[1][2]

Step-by-Step Disposal Protocol

This protocol details the methodology for the compliant disposal of Diacetyldihydromorphine
waste in a laboratory environment.

1. Waste Accumulation and Storage:

o Immediately segregate all waste materials containing Diacetyldihydromorphine, including
pure substance, solutions, contaminated labware (e.g., pipette tips, vials), and personal
protective equipment (PPE).

+ Place all waste into a designated, compatible, and leak-proof hazardous waste container
with a secure screw-top cap.[9][10]
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The container must be clearly labeled as "Hazardous Waste: Diacetyldihydromorphine”
and include the date waste was first added.[9]

Store the container in a designated and secure Satellite Accumulation Area (SAA) within the
laboratory.[9][10] The SAA should be at or near the point of generation.[9]

. Initiating Disposal and Record-Keeping:

When the container is full or disposal is required, initiate a disposal request through your
institution's EH&S department.

Begin a new entry in your controlled substance disposal log. This log must be maintained for
a minimum of two years and be available for DEA inspection.[3]

. On-Site Destruction (Rendering Non-Retrievable):

The destruction process must be performed in accordance with a protocol approved by your
institution's EH&S office and must render the Diacetyldihydromorphine "non-retrievable."

[4]

This procedure must be personally handled and withessed by two authorized employees for
its entire duration.[3]

A common method involves chemical degradation. This may include treatment with a strong

oxidizing agent or another chemical process that irreversibly alters the molecular structure of
the substance. Do not attempt chemical degradation without an approved, validated protocol
and proper safety controls (e.g., fume hood).

. Documentation and Final Disposal:

Upon completion of the destruction procedure, both employees must sign and date the
disposal log, attesting to the witnessing of the destruction.[3]

Even after being rendered non-retrievable, the resulting chemical mixture is still considered
hazardous waste and must be disposed of accordingly.
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e Securely cap the container and arrange for pickup by your institution's hazardous waste
management service.[5][9]

» Empty containers that held Diacetyldihydromorphine must be triple-rinsed with a suitable
solvent. The rinseate must be collected and disposed of as hazardous waste.[5] After triple-
rinsing, deface all labels on the container before disposing of it as regular trash.[5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of
Diacetyldihydromorphine in a research setting.
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Caption: Workflow for the compliant disposal of Diacetyldihydromorphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Diacetyldihydromorphine: A Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3343199#diacetyldihydromorphine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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